triptofordin C 2
triptofordin C 2
Brand Name:
Vulcanchem
CAS No.:
111514-63-7
VCID:
VC0218537
InChI:
InChI=1S/C33H38O11/c1-18(34)40-25-22(36)17-31(5,39)33-26(41-19(2)35)23(30(3,4)44-33)24(42-28(37)20-13-9-7-10-14-20)27(32(25,33)6)43-29(38)21-15-11-8-12-16-21/h7-16,22-27,36,39H,17H2,1-6H3/t22-,23-,24-,25-,26-,27-,31-,32-,33?/m1/s1
SMILES:
CC(=O)OC1C(CC(C23C1(C(C(C(C2OC(=O)C)C(O3)(C)C)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5)C)(C)O)O
Molecular Formula:
C8 H12 N4 O
Molecular Weight:
610.6 g/mol
triptofordin C 2
CAS No.: 111514-63-7
Main Products
VCID: VC0218537
Molecular Formula: C8 H12 N4 O
Molecular Weight: 610.6 g/mol
CAS No. | 111514-63-7 |
---|---|
Product Name | triptofordin C 2 |
Molecular Formula | C8 H12 N4 O |
Molecular Weight | 610.6 g/mol |
IUPAC Name | [(2R,4R,5S,6R,7S,8R,9R,12R)-5,12-diacetyloxy-7-benzoyloxy-2,4-dihydroxy-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.01,6]dodecan-8-yl] benzoate |
Standard InChI | InChI=1S/C33H38O11/c1-18(34)40-25-22(36)17-31(5,39)33-26(41-19(2)35)23(30(3,4)44-33)24(42-28(37)20-13-9-7-10-14-20)27(32(25,33)6)43-29(38)21-15-11-8-12-16-21/h7-16,22-27,36,39H,17H2,1-6H3/t22-,23-,24-,25-,26-,27-,31-,32-,33?/m1/s1 |
Standard InChIKey | FOIOSVGAFMLLDU-QGCFOTDLSA-N |
Isomeric SMILES | CC(=O)O[C@@H]1[C@@H](C[C@@](C23[C@]1([C@@H]([C@@H]([C@H]([C@H]2OC(=O)C)C(O3)(C)C)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5)C)(C)O)O |
SMILES | CC(=O)OC1C(CC(C23C1(C(C(C(C2OC(=O)C)C(O3)(C)C)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5)C)(C)O)O |
Canonical SMILES | CC(=O)OC1C(CC(C23C1(C(C(C(C2OC(=O)C)C(O3)(C)C)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5)C)(C)O)O |
Synonyms | C-2 triptofordin triptofordin C 2 |
PubChem Compound | 130681 |
Last Modified | Nov 09 2021 |
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